Cas no 919119-67-8 (1H-Indole-2-carboxylic acid,4-methoxy-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester)

• Product Name: 1H-Indole-2-carboxylic acid,4-methoxy-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester
• CAS No: 919119-67-8
• MF: C₁₇H₂₂BNO₅
• MW: 331.171285152435
• CID: 765531
• PubChem ID: 53436934
• Update Time: 2025-04-19

1H-Indole-2-carboxylic acid,4-methoxy-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid,4-methoxy-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester
• METHYL 4-METHOXY-7-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-1H-INDOLE-2-CARBOXYLATE
• 919119-67-8
• DTXSID10700968

• Inchi： 1S/C17H22BNO5/c1-16(2)17(3,4)24-18(23-16)11-7-8-13(21-5)10-9-12(15(20)22-6)19-14(10)11/h7-9,19H,1-6H3
• InChI Key： WVGFFXUFUVBSMJ-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=C3C=C(C(=O)OC)NC=23)OC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 331.1591030g/mol
• Monoisotopic Mass: 331.1591030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.8Ų